3-{[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl}-1-(naphthalen-1-yl)-1,2-dihydropyrazin-2-one

Specification

• CAS No.: 1115409-31-8
• Molecular Formula: C24H20N2O2S
• Molecular Weight: 400.5
• IUPAC Name: 3-[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl-1-naphthalen-1-ylpyrazin-2-one
• Standard InChI: InChI=1S/C24H20N2O2S/c1-16-10-11-19(17(2)14-16)22(27)15-29-23-24(28)26(13-12-25-23)21-9-5-7-18-6-3-4-8-20(18)21/h3-14H,15H2,1-2H3
• Standard InChI Key: XJOCWYKQOFMTDY-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)C(=O)CSC2=NC=CN(C2=O)C3=CC=CC4=CC=CC=C43)C

Introduction

Chemical Formula and Molecular Weight

• Chemical Formula: Not explicitly provided in the search results, but based on the name, it likely involves a combination of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms.

• Molecular Weight: Estimated based on the molecular formula, which would be calculated once the exact formula is determined.

Structural Components

• Pyrazinone Core: Provides a basic framework for the molecule.

• Naphthalenyl Substituent: Contributes to the molecule's aromaticity and potential biological activity.

• Sulfanyl Group: Linked to a 2,4-dimethylphenyl moiety, which may influence the compound's reactivity and solubility.

Synthesis and Preparation

The synthesis of such a compound typically involves multiple steps, including the formation of the pyrazinone ring, introduction of the naphthalenyl group, and attachment of the sulfanyl moiety. Specific synthesis routes are not detailed in the available literature, suggesting that this compound may be a subject of ongoing research or not widely studied.

Potential Applications

Given its structural complexity, 3-{[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl}-1-(naphthalen-1-yl)-1,2-dihydropyrazin-2-one could have potential applications in:

• Pharmaceuticals: The presence of aromatic rings and functional groups may confer biological activity.

• Materials Science: Its structure could be useful in designing new materials with specific optical or electrical properties.

Example of a Data Table for Similar Compounds

Compound	Molecular Formula	Molecular Weight	Potential Applications
Example 1	C20H18N2O2S	362.43 g/mol	Pharmaceuticals
Example 2	C25H22N4O3S	454.53 g/mol	Materials Science

Note: The table above is hypothetical and based on similar compounds, as specific data for 3-{[2-(2,4-dimethylphenyl)-2-oxoethyl]sulfanyl}-1-(naphthalen-1-yl)-1,2-dihydropyrazin-2-one is not available.